Cas no 106284-77-9 (1H-Pyrido[4,3-b]azepine-9-carbonitrile,8-chloro-2,3,4,5-tetrahydro-1-methyl-)

1H-Pyrido[4,3-b]azepine-9-carbonitrile,8-chloro-2,3,4,5-tetrahydro-1-methyl- structure
106284-77-9 structure
Product Name:1H-Pyrido[4,3-b]azepine-9-carbonitrile,8-chloro-2,3,4,5-tetrahydro-1-methyl-
CAS No:106284-77-9
MF:C11H12ClN3
MW:221.686080932617
CID:1181495
Update Time:2024-08-05

1H-Pyrido[4,3-b]azepine-9-carbonitrile,8-chloro-2,3,4,5-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrido[4,3-b]azepine-9-carbonitrile,8-chloro-2,3,4,5-tetrahydro-1-methyl-
    • 1H-Pyrido[4,3-b]azepine-9-carbonitrile, 8-chloro-2,3,4,5-tetrahydro-1-methyl-
    • Inchi: 1S/C11H12ClN3/c1-15-5-3-2-4-8-7-14-11(12)9(6-13)10(8)15/h7H,2-5H2,1H3
    • InChI Key: YRDWHBIMZLKCIQ-UHFFFAOYSA-N
    • SMILES: N1(C)CCCCC2C=NC(Cl)=C(C#N)C1=2

Computed Properties

  • Exact Mass: 221.07216

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Melting Point: 88-89 °C(Solv: isopropanol (67-63-0))
  • Boiling Point: 401.8±45.0 °C(Predicted)
  • PSA: 39.92
  • pka: 2.11±0.20(Predicted)
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